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Compound of Interest

Compound Name:
3-Methoxythiophene-2-carboxylic

acid

Cat. No.: B1300625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of 3-
Methoxythiophene-2-carboxylic acid, a key intermediate in the development of

pharmaceuticals and advanced materials.[1][2] This document details a reliable synthetic

protocol and comprehensive characterization data to support research and development

activities.

Physicochemical Properties
3-Methoxythiophene-2-carboxylic acid is a light yellow to light brown solid at room

temperature.[1][2] Key physicochemical data are summarized in the table below.
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Property Value Source

CAS Number 60166-83-8 [1][3]

Molecular Formula C₆H₆O₃S [1][3]

Molecular Weight 158.18 g/mol [1][3]

Appearance Light yellow to light brown solid [1][2]

Predicted Boiling Point 295.7 ± 20.0 °C [1][2]

Predicted Density 1.370 ± 0.06 g/cm³ [1][2]

Storage
2-8°C, keep away from light,

dry and sealed
[1][2]

Synthesis of 3-Methoxythiophene-2-carboxylic acid
The synthesis of 3-Methoxythiophene-2-carboxylic acid is most effectively achieved through

the alkaline hydrolysis of its corresponding methyl ester, methyl 3-methoxythiophene-2-

carboxylate. This method provides a high yield of the desired product under mild conditions.
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Starting Material Reaction Work-up & Purification Final Product

Methyl 3-methoxythiophene-2-carboxylate Alkaline Hydrolysis
(NaOH, Methanol/Water)

Reacts with Acidification
(HCl)

Followed by Extraction
(Ethyl Acetate)

Drying
(Na₂SO₄) Concentration Recrystallization 3-Methoxythiophene-2-carboxylic acidYields

[M]⁺
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[M - CH₃]⁺
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- •CH₃

[M - COOH]⁺
m/z = 115

- •COOH

[M - OCH₃ - H₂]⁺ or
[M - CH₃ - CO]⁺

m/z = 113

- CO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1300625#synthesis-and-characterization-of-3-
methoxythiophene-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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